Cas no 945244-25-7 (5-Bromo-2-(N,N-dimethylsulfamoyl)benzoic acid)
945244-25-7 structure
Product Name:5-Bromo-2-(N,N-dimethylsulfamoyl)benzoic acid
CAS No:945244-25-7
MF:C9H10BrNO4S
MW:308.149000644684
CID:2144838
Update Time:2023-08-04
5-Bromo-2-(N,N-dimethylsulfamoyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
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- 5-bromo-2-(N,N-dimethylsulfamoyl)benzoic acid
- OQORRTGUKAWVKM-UHFFFAOYSA-N
- 5-bromo-2-(dimethylsulfamoyl)benzoic acid
- Benzoic acid, 5-bromo-2-[(dimethylamino)sulfonyl]-
- 5-Bromo-2-(N,N-dimethylsulfamoyl)benzoic acid
-
- Inchi: 1S/C9H10BrNO4S/c1-11(2)16(14,15)8-4-3-6(10)5-7(8)9(12)13/h3-5H,1-2H3,(H,12,13)
- InChI Key: OQORRTGUKAWVKM-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C(=O)O)C=1)S(N(C)C)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 362
- Topological Polar Surface Area: 83.1
5-Bromo-2-(N,N-dimethylsulfamoyl)benzoic acid Related Literature
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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